Cas no 731776-66-2 (<br>4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3- thiol)

• Product Name: <br>4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3- thiol
• CAS No: 731776-66-2
• MF: C₁₇H₁₈N₄O₄S₂
• MW: 406.479220867157
• CID: 3106624
• PubChem ID: 2443197
• Update Time: 2025-05-25

<br>4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3- thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3- thiol
• 4-(2-Furanylmethyl)-2,4-dihydro-5-[3-(4-morpholinylsulfonyl)phenyl]-3H-1,2,4-triazole-3-thione
• EN300-08330
• AB00722355-01
• 4-(Furan-2-ylmethyl)-5-(3-(morpholinosulfonyl)phenyl)-4h-1,2,4-triazole-3-thiol
• CS-0356030
• DTXSID501118649
• 731776-66-2
• Z56953083
• 4-[(furan-2-yl)methyl]-5-[3-(morpholine-4-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol
• AKOS001047490
• 4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol
• 4-(furan-2-ylmethyl)-5-[3-(morpholine-4-sulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C17H18N4O4S2/c22-27(23,20-6-9-24-10-7-20)15-5-1-3-13(11-15)16-18-19-17(26)21(16)12-14-4-2-8-25-14/h1-5,8,11H,6-7,9-10,12H2,(H,19,26)
• InChI Key： PZPNBQYVQVKWDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2=NNC(N2CC2=CC=CO2)=S)C=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 406.07694742Da
• Monoisotopic Mass: 406.07694742Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 128Ų

Additional information on <br>4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3- thiol

Exploring the Chemistry and Applications of 4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol (CAS No. 731776-66-2)

The compound 4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol (CAS No. 731776-66-2) is a heterocyclic molecule that has garnered significant interest in medicinal chemistry and material science. Its unique structure, featuring a 1,2,4-triazole core substituted with a furylmethyl group and a morpholin-4-ylsulfonylphenyl moiety, makes it a versatile scaffold for various applications. Researchers are increasingly exploring its potential as a pharmacophore in drug discovery, particularly targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both sulfonyl and thiol functional groups allows for diverse chemical modifications, enabling the development of derivatives with tailored properties. Recent studies highlight its role in inhibiting protein-protein interactions, a hot topic in drug development, as these interactions are often challenging to target with small molecules. The morpholine ring further enhances solubility and bioavailability, making it a preferred choice for lead optimization in pharmaceutical research.

In addition to its pharmaceutical potential, 4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol has shown promise in material science. Its ability to form stable complexes with metals has been explored for applications in catalysis and sensor development. The triazole-thiol moiety, in particular, is known for its strong coordination properties, which are valuable in designing chelation therapies and functional materials. This dual applicability in both life sciences and industrial chemistry underscores its multidisciplinary relevance.

Another trending topic is the computational modeling of this compound. With the rise of AI-driven drug discovery, researchers are using molecular docking and QSAR studies to predict its interactions with biological targets. These in silico approaches have revealed potential binding affinities for kinases and GPCRs, aligning with the growing demand for precision medicine. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are also under scrutiny, as they are critical for translational research.

Environmental and green chemistry perspectives are also gaining traction. The sustainable synthesis of 4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol using eco-friendly catalysts and solvent-free conditions is a key area of investigation. This aligns with the global push toward green pharmaceuticals and reduced carbon footprints in chemical manufacturing. The compound's stability under various conditions further supports its suitability for large-scale production.

From a patent landscape perspective, several filings highlight its utility in therapeutic formulations and industrial processes. The intellectual property surrounding its derivatives is expanding, reflecting its commercial potential. Analysts note its relevance in personalized medicine, where tailored therapies are increasingly sought after. This has led to collaborations between academia and industry to accelerate its bench-to-bedside translation.

In summary, 4-(2-furylmethyl)-5-[3-(morpholin-4-ylsulfonyl)phenyl]-4H-1,2,4-triazole-3-thiol (CAS No. 731776-66-2) is a multifaceted compound with broad applications in drug discovery, material science, and green chemistry. Its structural features, combined with emerging computational and synthetic advancements, position it as a molecule of enduring interest. As research continues to unravel its full potential, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.